
Solubility Profile of 5-Methoxy-2-methylaniline: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methoxy-2-methylaniline

Cat. No.: B181077 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of 5-
Methoxy-2-methylaniline, a key intermediate in pharmaceutical synthesis. This document is

intended for researchers, scientists, and professionals in drug development, offering a

consolidated resource on its solubility in various organic solvents, alongside detailed

experimental protocols for solubility determination.

Introduction
5-Methoxy-2-methylaniline, an aromatic amine, is a crucial building block in the synthesis of a

range of pharmaceutically active compounds. A thorough understanding of its solubility in

different organic solvents is paramount for optimizing reaction conditions, developing

purification strategies, and formulating final drug products. While extensive quantitative

solubility data for this specific compound is not widely published, this guide synthesizes

available information and provides a robust framework for its experimental determination.

Physicochemical Properties of 5-Methoxy-2-
methylaniline
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Property Value Reference

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Melting Point 43-46 °C

Boiling Point 253 °C

Appearance
White to gray to tan crystalline

powder

Solubility of 5-Methoxy-2-methylaniline
The solubility of 5-Methoxy-2-methylaniline is influenced by its molecular structure, which

includes a polar amine group and a methoxy group, as well as a nonpolar methyl-substituted

benzene ring. This amphiphilic nature results in varied solubility across different solvent

classes.

Quantitative Solubility Data
Comprehensive quantitative solubility data for 5-Methoxy-2-methylaniline in a wide array of

organic solvents is not readily available in published literature. However, the following data

point for its solubility in water has been reported:

Solvent Temperature (°C) Solubility (g/L)

Water 25 10

Qualitative Solubility Information
Qualitative assessments of the solubility of 5-Methoxy-2-methylaniline have been noted in

several chemical catalogs and databases. This information provides a general guideline for

solvent selection.
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Solvent Solubility Description

Water Slightly Soluble

Methanol Slightly Soluble

Chloroform Sparingly Soluble

Experimental Protocol for Solubility Determination
To address the gap in quantitative data, a detailed experimental protocol for determining the

solubility of 5-Methoxy-2-methylaniline in various organic solvents is provided below. This

method is based on the principle of creating a saturated solution and then quantifying the

dissolved solute.

Materials and Equipment
5-Methoxy-2-methylaniline (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Syringe filters (0.45 µm)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Experimental Workflow
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Sampling and Dilution

Quantification

Add excess 5-Methoxy-2-methylaniline to a known volume of solvent in a vial

Equilibrate at a constant temperature with agitation for 24-48 hours

Allow the solution to settle

Withdraw an aliquot of the supernatant

Filter the aliquot using a syringe filter

Dilute the filtered aliquot with a known volume of solvent

Analyze the diluted sample by HPLC or UV-Vis spectroscopy

Determine the concentration from a calibration curve

Calculate the solubility

Click to download full resolution via product page

Caption: Workflow for the experimental determination of solubility.
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Detailed Procedure
Preparation of Saturated Solutions:

Add an excess amount of 5-Methoxy-2-methylaniline to a series of vials, each containing

a known volume of a different organic solvent. The presence of undissolved solid is

essential to ensure saturation.

Seal the vials and place them in a constant temperature shaker.

Allow the mixtures to equilibrate for 24 to 48 hours to ensure that the solvent is fully

saturated with the solute.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a sufficient time to let the

undissolved solid settle.

Carefully withdraw a known volume of the clear supernatant using a pipette.

Immediately filter the aliquot through a syringe filter to remove any suspended solid

particles.

Accurately dilute the filtered sample with a known volume of the same solvent to bring the

concentration within the linear range of the analytical method.

Quantification:

Prepare a series of standard solutions of 5-Methoxy-2-methylaniline of known

concentrations in the solvent of interest.

Analyze the standard solutions using either HPLC with a UV detector or a UV-Vis

spectrophotometer to generate a calibration curve.

Analyze the diluted sample under the same conditions.

Determine the concentration of 5-Methoxy-2-methylaniline in the diluted sample by

interpolating from the calibration curve.
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Calculation of Solubility:

Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as g/L or mg/mL.

Logical Relationship for Solvent Selection
The choice of solvent for a particular application involving 5-Methoxy-2-methylaniline will

depend on the desired solubility. The following diagram illustrates the general relationship

between solvent properties and expected solubility.

Solvent Selection Logic for 5-Methoxy-2-methylaniline

Polar Solvents Nonpolar Solvents

5-Methoxy-2-methylaniline
(Amphiphilic Nature)

Protic Solvents
(e.g., Methanol, Ethanol)

Moderate Solubility

Aprotic Polar Solvents
(e.g., Acetone, Acetonitrile)

Likely Good Solubility

Aromatic Hydrocarbons
(e.g., Toluene)

Likely Good Solubility

Halogenated Solvents
(e.g., Chloroform)

Moderate to Good Solubility

Hydrogen bonding with -NH2 and -OCH3 groups Dipole-dipole interactions π-π stacking interactions with the benzene ring Van der Waals forces

Click to download full resolution via product page

Caption: Factors influencing the solubility of 5-Methoxy-2-methylaniline in different solvent

classes.

Conclusion
This technical guide provides a foundational understanding of the solubility of 5-Methoxy-2-
methylaniline. While quantitative data remains limited, the provided experimental protocol
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offers a reliable method for its determination. A systematic study of its solubility in a broader

range of organic solvents would be a valuable contribution to the field, aiding in the process

development and formulation of pharmaceuticals derived from this important intermediate.

To cite this document: BenchChem. [Solubility Profile of 5-Methoxy-2-methylaniline: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181077#solubility-of-5-methoxy-2-methylaniline-in-
different-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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